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Compound of Interest

Compound Name: Reactive orange 13

Cat. No.: B1594569

An In-depth Examination of a Key Single Azo Class Dye

Introduction

Reactive Orange 13, also identified by its Colour Index (C.l.) number 18270 and CAS number
12225-85-3, is a prominent member of the single azo class of reactive dyes.[1] These dyes are
distinguished by the presence of one azo bond (-N=N-) acting as the chromophore, which is
responsible for their characteristic color. Reactive dyes, in general, are widely utilized in the
textile industry for their ability to form strong, covalent bonds with fibers such as cotton,
viscose, wool, nylon, and silk, resulting in excellent wash fastness.[1][2] This technical guide
provides a comprehensive overview of Reactive Orange 13, including its chemical and
physical properties, synthesis, application protocols, and toxicological profile, tailored for an
audience of researchers, scientists, and professionals in drug development who may encounter
this dye in various analytical or toxicological contexts.

Chemical and Physical Properties

Reactive Orange 13 is an orange powder that is soluble in water.[1][2] Its solubility increases
with temperature, being 150 g/L at 20°C and 160 g/L at 50°C.[1][2] The dye presents as a red-
light orange hue.[1] In the presence of iron ions in the dye bath, its color remains largely
unchanged, while copper ions can cause a red-darkening of the shade.[1][2]
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Property Value Reference
C.l. Name Reactive Orange 13 [1]

C.I. Number 18270 [1]

CAS Number 12225-85-3 [1113114]
Molecular Formula C24H15CIN7NaszO10S3 [11[3114]
Molecular Weight 762.04 g/mol [11[31[4]
Molecular Structure Class Single Azo [1]
Appearance Orange Powder [1]
Solubility in Water (20°C) 150 g/L [1][2]
Solubility in Water (50°C) 160 g/L [1112]

Synthesis of Reactive Orange 13

The manufacturing of Reactive Orange 13 involves a multi-step chemical synthesis process.
While a detailed, step-by-step laboratory protocol is not readily available in public literature, the
overall industrial synthesis pathway is well-documented.[1][2] The process can be logically
broken down into four key stages: diazotization, coupling, condensation, and ammoniation.

A generalized workflow for the synthesis is presented below. It is important to note that specific
reaction conditions such as temperature, pH, and reaction time are critical parameters that
would need to be optimized in a laboratory setting.
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A generalized workflow for the synthesis of Reactive Orange 13.

Application in Textile Dyeing

Reactive Orange 13 is primarily used for the dyeing and printing of cellulosic fibers like cotton
and viscose, as well as protein fibers such as wool and silk, and synthetic fibers like nylon.[1]
The application process for reactive dyes on cotton, a common substrate, involves three main
stages: exhaustion of the dye onto the fiber, fixation of the dye to the fiber through a covalent
bond, and a final washing step to remove any unfixed dye.

Experimental Protocol: Exhaust Dyeing of Cotton with
Reactive Orange 13
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This protocol is a generalized procedure for the exhaust dyeing of cotton fabric with a hot-
brand reactive dye like Reactive Orange 13. The exact concentrations of dye, salt, and alkali
will depend on the desired depth of shade.

Materials and Reagents:

o Cotton fabric (scoured and bleached)

* Reactive Orange 13

e Glauber's salt (Na2S04) or common salt (NaCl)
e Soda ash (Naz2COs)

o Wetting agent

e Sequestering agent

 Acetic acid

e Soaping agent

o Laboratory dyeing machine (e.g., a beaker dyer)
Procedure:

o Preparation of the Dyebath:

[¢]

Set the dyebath with the required volume of water to achieve a specific liquor ratio (e.g.,
1:20).

[¢]

Add a wetting agent (e.g., 0.5 g/L) and a sequestering agent (e.g., 1.0 g/L) to the bath.

[e]

Adjust the pH of the bath to be slightly acidic to neutral (pH 6.5-7.0) using acetic acid if
necessary.

[e]

Add the pre-wetted cotton fabric to the dyebath.

» Dye Exhaustion:
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o Raise the temperature of the dyebath to 40°C.
o Add the pre-dissolved Reactive Orange 13 solution to the dyebath.

o Gradually add the required amount of Glauber's salt or NaCl in portions over 20-30
minutes. The salt helps to promote the exhaustion of the dye from the water onto the fiber.

o Slowly raise the temperature of the dyebath to the optimal dyeing temperature for a hot-
brand reactive dye, typically around 80-95°C.

» Dye Fixation:

o After reaching the dyeing temperature and allowing for a period of level dyeing (e.g., 20-30
minutes), add the pre-dissolved soda ash to the dyebath. The alkali raises the pH of the
dyebath, which catalyzes the reaction between the reactive group of the dye and the
hydroxyl groups of the cellulose, forming a covalent bond.

o Continue the dyeing process at this temperature for 45-60 minutes to ensure complete
fixation.

e Washing and Soaping:

o Cool the dyebath and drain the liquor.

o Rinse the dyed fabric thoroughly with cold water to remove loose dye and residual
chemicals.

o Perform a hot rinse.

o Soap the fabric at or near the boil (e.g., 95°C) for 10-15 minutes with a soaping agent
(e.g., 2 g/L) to remove any unfixed dye. This step is crucial for achieving good wash
fastness.

o Rinse the fabric again with hot and then cold water.

o Dry the dyed fabric.
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A typical workflow for the exhaust dyeing of cotton with Reactive Orange 13.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1594569?utm_src=pdf-body-img
https://www.benchchem.com/product/b1594569?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Fastnhess Properties

The fastness properties of a dye refer to its resistance to various agencies it is likely to
encounter during its use, such as washing, light, and perspiration. Reactive Orange 13
generally exhibits good fastness properties on cotton.

Fastness Test Standard Fading Staining Reference
Light Fastness ISO 105 B02 4 (red) - [1]
Oxygen
Yo , - 4-5 4-5 [1]
Bleaching
Perspiration
_ ISO 105 E04 4-5 (yellow) 4 [1]
(Alkaline)
Perspiration
_ ISO 105 E04 4-5 (red) 5 [1]
(Acid)
Soaping (5g/l,
Ping (50 - 4-5 5 [1]
100°C)
Rubbing (Dry) ISO 105 X12 4 - [4]
Rubbing (Wet) ISO 105 X12 3 - [4]
Water (Severe) ISO 105 EO1 4-5 5 [4]
Chlorinated
ISO 105 E03 4-5 4-5 [4]

Water (20mg/l)

Note: Fastness is typically rated on a scale of 1 to 5, where 5 represents the best fastness.

Toxicological Profile

The toxicological properties of textile dyes are of significant concern for both occupational
health and consumer safety. For Reactive Orange 13, the available information suggests that
it may cause irritation to the skin, eyes, and respiratory system upon direct contact.[3][5] It is
recommended to handle the dye powder in a well-ventilated area and to use personal
protective equipment such as gloves and safety goggles.[3][5]
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While detailed toxicological studies specifically on Reactive Orange 13 are not extensively
published, the toxicology of azo dyes as a class has been studied. A key concern with some
azo dyes is their potential to be cleaved under reductive conditions (for example, by bacteria in
the gut or on the skin) to form aromatic amines, some of which are known or suspected
carcinogens.[6] However, the toxicological properties of the final dyed textile are different from
the dye itself, as the reactive dye is covalently bonded to the fiber and is no longer in its
reactive form.

It is important to note that no specific signaling pathways affected by Reactive Orange 13 have
been identified in the literature, as this is not a typical area of investigation for a textile dye.
Toxicological assessments for dyes generally focus on acute toxicity, irritation, sensitization,
and mutagenicity.[7]

Conclusion

Reactive Orange 13 is a technically important single azo reactive dye with well-defined
chemical properties and established applications in the textile industry. Its ability to form
covalent bonds with fibers leads to dyed materials with good fastness properties. While it
requires careful handling in its powdered form due to potential irritation, its toxicological profile
on the finished textile is generally considered to be of low concern. This guide provides a
foundational understanding of Reactive Orange 13 for researchers and scientists who may
encounter this dye in their work. Further specific toxicological or mechanistic studies would be
required to provide a more in-depth understanding of its biological interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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